N-[4-(cyanomethyl)phenyl]-3-methylbutanamide

• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• IUPAC Name: N-[4-(cyanomethyl)phenyl]-3-methylbutanamide
• InChI: InChI=1S/C13H16N2O/c1-10(2)9-13(16)15-12-5-3-11(4-6-12)7-8-14/h3-6,10H,7,9H2,1-2H3,(H,15,16)
• InChI Key: OUTBTWJAEFQHFB-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=CC=C(C=C1)CC#N

Description

N-[4-(cyanomethyl)phenyl]-3-methylbutanamide, also known as CMA or U-47700, is a synthetic opioid that was first synthesized in the 1970s. The compound has been gaining popularity in recent years due to its potent analgesic effects and ease of synthesis. However, the abuse potential and adverse effects associated with CMA have raised concerns in the scientific community.

Mechanism of Action

N-[4-(cyanomethyl)phenyl]-3-methylbutanamide acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. The binding of N-[4-(cyanomethyl)phenyl]-3-methylbutanamide to the mu-opioid receptor results in the activation of downstream signaling pathways, leading to the inhibition of pain transmission. N-[4-(cyanomethyl)phenyl]-3-methylbutanamide also has effects on other opioid receptors, including the delta and kappa receptors, which may contribute to its overall pharmacological profile.
Biochemical and physiological effects:
The use of N-[4-(cyanomethyl)phenyl]-3-methylbutanamide has been associated with a range of biochemical and physiological effects. The compound has been shown to produce potent analgesia, sedation, and respiratory depression. N-[4-(cyanomethyl)phenyl]-3-methylbutanamide can also cause nausea, vomiting, and constipation, which are common side effects of opioids. The long-term use of N-[4-(cyanomethyl)phenyl]-3-methylbutanamide has been associated with the development of tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

The use of N-[4-(cyanomethyl)phenyl]-3-methylbutanamide in laboratory experiments has several advantages. The compound is relatively easy to synthesize and can be obtained in large quantities. N-[4-(cyanomethyl)phenyl]-3-methylbutanamide also has a high affinity for the mu-opioid receptor, making it a useful tool for studying the opioid receptor system. However, the abuse potential and adverse effects associated with N-[4-(cyanomethyl)phenyl]-3-methylbutanamide limit its use in laboratory experiments.

Future Directions

There are several future directions for research on N-[4-(cyanomethyl)phenyl]-3-methylbutanamide. One area of interest is the development of novel opioid analgesics that have reduced abuse potential and side effects. Another area of research is the investigation of the mechanisms underlying opioid addiction and the development of treatments for opioid use disorder. Finally, the use of N-[4-(cyanomethyl)phenyl]-3-methylbutanamide as a tool to study the opioid receptor system and pain transmission may lead to the development of new therapies for pain management.

Synthesis Methods

The synthesis of N-[4-(cyanomethyl)phenyl]-3-methylbutanamide involves the reaction of 4-chlorobutyronitrile with 4-chlorobenzaldehyde in the presence of sodium hydride and dimethylformamide. The resulting intermediate is then reacted with 3-methylbutyryl chloride to yield N-[4-(cyanomethyl)phenyl]-3-methylbutanamide. The synthesis of N-[4-(cyanomethyl)phenyl]-3-methylbutanamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-[4-(cyanomethyl)phenyl]-3-methylbutanamide has been used in scientific research as a tool to study the opioid receptor system. The compound has been shown to bind to the mu-opioid receptor with high affinity, resulting in potent analgesic effects. N-[4-(cyanomethyl)phenyl]-3-methylbutanamide has also been used to study the effects of opioids on the central nervous system and to investigate the mechanisms of opioid addiction.